Cas no 7464-30-4 ( )
structure
Product Name:
CAS No:7464-30-4
MF:C13H20O8
MW:304.293105125427
CID:979609
PubChem ID:345979
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- (5,6-diacetyloxy-7-methyl-1,3-dioxepan-4-yl)methyl acetate
- DTXSID10323414
- 7464-30-4
- NSC-403965
- NSC403965
- 4-[(Acetyloxy)methyl]-7-methyl-1,3-dioxepane-5,6-diyl diacetate (non-preferred name)
- 4-[(Acetyloxy)methyl]-7-methyl-1,3-dioxepane-5,6-diyl diacetate
-
-
- Inchi: 1S/C13H20O8/c1-7-12(20-9(3)15)13(21-10(4)16)11(19-6-18-7)5-17-8(2)14/h7,11-13H,5-6H2,1-4H3
- InChI Key: SSVUWXQETHWLGB-UHFFFAOYSA-N
- SMILES: O1COC(C)C(C(C1COC(C)=O)OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 304.1158
- Monoisotopic Mass: 304.11581759g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 97.4Ų
Experimental Properties
- PSA: 97.36
Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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